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Compound of Interest

Compound Name:
(1R,2S)-2-aminocyclohexanol

hydrochloride

Cat. No.: B1285019 Get Quote

Essential Safety and Handling Guide for
(1R,2S)-2-Aminocyclohexanol Hydrochloride
This guide provides crucial safety and logistical information for the handling and disposal of

(1R,2S)-2-aminocyclohexanol hydrochloride, tailored for researchers, scientists, and

professionals in drug development. By adhering to these procedural steps, users can ensure a

safe laboratory environment.

(1R,2S)-2-aminocyclohexanol hydrochloride is a chemical compound that requires careful

handling due to its potential health hazards. It is classified as a skin irritant and can cause

serious eye damage[1][2][3][4]. Therefore, the use of appropriate personal protective

equipment (PPE) and adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

(1R,2S)-2-aminocyclohexanol hydrochloride:
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PPE Category Item Specification

Eye Protection Safety Goggles

Conforming to European

Standard EN 166 or OSHA's

29 CFR 1910.133

Hand Protection Protective Gloves
Chemical-resistant gloves

(e.g., Nitrile rubber)

Respiratory Protection Respirator Type N95 (US) or equivalent

Body Protection Laboratory Coat Standard laboratory coat

Safe Handling and Storage Protocols
Proper handling and storage are critical to prevent exposure and maintain the integrity of the

compound.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing[5][6].

Do not breathe in dust or vapors[7].

Wash hands thoroughly with soap and water after handling[5][6][8].

Do not eat, drink, or smoke in the laboratory area[5][8].

Storage:

Store in a cool, dry, and well-ventilated place[5][7].

Keep the container tightly closed to prevent moisture absorption as the compound is

hygroscopic[8][9].

Store away from incompatible materials such as strong oxidizing agents[8][9].
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Emergency and First Aid Procedures
In case of accidental exposure, immediate action is crucial.

Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Seek

immediate medical attention[7].

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

persists[7].

Inhalation
Move to fresh air. If not breathing, give artificial

respiration. Get medical attention[7].

Ingestion

Clean mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately[7][10].

Spill and Disposal Plan
Spill Management:

Ensure adequate ventilation.

Wear appropriate PPE as detailed above.

Sweep up the spilled solid material, avoiding dust generation.

Collect the waste in a suitable, labeled container for disposal.

Waste Disposal:

Disposal of (1R,2S)-2-aminocyclohexanol hydrochloride and its containers must be

conducted in accordance with local, state, and federal regulations[5][6][8].
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The waste is classified as hazardous and should be handled by a licensed waste disposal

company[7].

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling (1R,2S)-2-
aminocyclohexanol hydrochloride from receipt to disposal.

Safe Handling Workflow for (1R,2S)-2-Aminocyclohexanol Hydrochloride

1. Preparation
- Review SDS

- Put on required PPE

2. Weighing and Preparation
- Use in a fume hood

- Tare balance with weigh boat

3. Reaction/Use
- Add to reaction vessel

- Monitor reaction

4. Decontamination
- Clean glassware

- Wipe down work area

5. Waste Disposal
- Collect waste in labeled container
- Dispose according to regulations

6. Post-Handling
- Remove PPE

- Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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